Cas no 1152587-02-4 (1-(4-bromophenyl)cycloheptan-1-amine)

• Product Name: 1-(4-bromophenyl)cycloheptan-1-amine
• CAS No: 1152587-02-4
• MF: C₁₃H₁₈BrN
• MW: 268.192722797394
• CID: 5803329
• PubChem ID: 43146559
• Update Time: 2025-07-18

1-(4-bromophenyl)cycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)cycloheptan-1-amine
• 1152587-02-4
• EN300-2011798

• Inchi： 1S/C13H18BrN/c14-12-7-5-11(6-8-12)13(15)9-3-1-2-4-10-13/h5-8H,1-4,9-10,15H2
• InChI Key： OMANSQZBXBXAIW-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCCCCC1)N

Computed Properties

• Exact Mass: 267.06226g/mol
• Monoisotopic Mass: 267.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4-bromophenyl)cycloheptan-1-amine

Comprehensive Overview of 1-(4-bromophenyl)cycloheptan-1-amine (CAS No. 1152587-02-4): Properties, Applications, and Research Insights

1-(4-bromophenyl)cycloheptan-1-amine (CAS No. 1152587-02-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique cycloheptane ring and 4-bromophenyl substitution, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining aromatic and aliphatic components, makes it valuable for designing novel drug candidates and advanced materials. Researchers frequently explore its potential in central nervous system (CNS) drug development, owing to its amine functionality and lipophilic properties.

In recent years, the demand for 1-(4-bromophenyl)cycloheptan-1-amine has surged due to its role in high-throughput screening (HTS) and medicinal chemistry optimization. Its CAS No. 1152587-02-4 is often queried in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s bromine substituent offers a reactive site for further functionalization, enabling the synthesis of derivatives with tailored biological or physical properties. This adaptability aligns with current trends in fragment-based drug discovery (FBDD) and covalent inhibitor design.

From a synthetic perspective, 1-(4-bromophenyl)cycloheptan-1-amine is synthesized via Grignard reactions or reductive amination of ketone precursors. Its cycloheptane backbone distinguishes it from more common cyclohexane-based analogs, offering conformational flexibility that can enhance binding affinity in target proteins. This property is particularly exploited in GPCR-targeted therapeutics, a hot topic in neuropharmacology. Additionally, its logP value and hydrogen-bonding capacity are critical parameters assessed in ADMET (absorption, distribution, metabolism, excretion, toxicity) profiling.

Beyond pharmaceuticals, CAS No. 1152587-02-4 finds niche applications in organic electronics and liquid crystal formulations. The 4-bromophenyl group contributes to electron delocalization, making derivatives of this compound candidates for OLED (organic light-emitting diode) materials. Researchers also investigate its use in supramolecular chemistry for constructing host-guest complexes, leveraging its rigid-yet-flexible scaffold.

Environmental and regulatory considerations for 1-(4-bromophenyl)cycloheptan-1-amine emphasize its biodegradability and low ecotoxicity. Unlike persistent halogenated pollutants, its bromine atom is typically incorporated into stable, non-bioaccumulating structures. This aligns with the green chemistry movement, addressing concerns about sustainable synthesis and waste reduction—topics frequently searched in academic and industrial forums.

In summary, 1-(4-bromophenyl)cycloheptan-1-amine (CAS No. 1152587-02-4) exemplifies the intersection of innovative chemical design and multidisciplinary applications. Its utility spans drug discovery, materials science, and catalysis, reflecting broader trends toward molecular diversification and functional precision. As research progresses, this compound is poised to remain a focal point in cutting-edge scientific inquiries.